Cas no 362706-09-0 (3-Amino-1-(1,1-Dimethylethoxy)Carbonyl-3-Piperidineacetic Acid Methyl Ester)

3-Amino-1-(1,1-Dimethylethoxy)Carbonyl-3-Piperidineacetic Acid Methyl Ester Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate
- 3-AMINO-1-[(1,1-DIMETHYLETHOXY)CARBONYL]-3-PIPERIDINEACETIC ACID METHYL ESTER
- 3-Amino-1-(1,1-Dimethylethoxy)Carbonyl-3-Piperidineacetic Acid Methyl Ester
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- Inchi: 1S/C13H24N2O4/c1-12(2,3)19-11(17)15-7-5-6-13(14,9-15)8-10(16)18-4/h5-9,14H2,1-4H3
- InChI Key: NDMRCHRWCDLSCD-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCCC(CC(=O)OC)(C1)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 351
- Topological Polar Surface Area: 81.9
3-Amino-1-(1,1-Dimethylethoxy)Carbonyl-3-Piperidineacetic Acid Methyl Ester Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | A579410-100mg |
3-Amino-1-[(1,1-Dimethylethoxy)Carbonyl]-3-Piperidineacetic Acid Methyl Ester |
362706-09-0 | 100mg |
$ 320.00 | 2022-06-08 | ||
Enamine | EN300-1285722-100mg |
tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate |
362706-09-0 | 100mg |
$553.0 | 2023-10-01 | ||
Enamine | EN300-1285722-2500mg |
tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate |
362706-09-0 | 2500mg |
$1230.0 | 2023-10-01 | ||
Enamine | EN300-1285722-500mg |
tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate |
362706-09-0 | 500mg |
$603.0 | 2023-10-01 | ||
TRC | A579410-50mg |
3-Amino-1-[(1,1-Dimethylethoxy)Carbonyl]-3-Piperidineacetic Acid Methyl Ester |
362706-09-0 | 50mg |
$ 210.00 | 2022-06-08 | ||
Enamine | EN300-1285722-250mg |
tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate |
362706-09-0 | 250mg |
$579.0 | 2023-10-01 | ||
Enamine | EN300-1285722-5000mg |
tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate |
362706-09-0 | 5000mg |
$1821.0 | 2023-10-01 | ||
TRC | A579410-10mg |
3-Amino-1-[(1,1-Dimethylethoxy)Carbonyl]-3-Piperidineacetic Acid Methyl Ester |
362706-09-0 | 10mg |
$ 50.00 | 2022-06-08 | ||
Enamine | EN300-1285722-50mg |
tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate |
362706-09-0 | 50mg |
$528.0 | 2023-10-01 | ||
Enamine | EN300-1285722-10000mg |
tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)piperidine-1-carboxylate |
362706-09-0 | 10000mg |
$2701.0 | 2023-10-01 |
3-Amino-1-(1,1-Dimethylethoxy)Carbonyl-3-Piperidineacetic Acid Methyl Ester Related Literature
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Valery A. Barachevsky,Yury A. Puankov,Tatyana M. Valova,Olga I. Kobeleva,K. Lyssenko New J. Chem., 2009,33, 2267-2277
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Austin M. Evans,Matthew R. Ryder,Woojung Ji,Michael J. Strauss,Amanda R. Corcos,Edon Vitaku,Nathan C. Flanders,Ryan P. Bisbey,William R. Dichtel Faraday Discuss., 2021,225, 226-240
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Wen Bo,Junjie Zhang,Hongxia Li,Xiangjia Song RSC Adv., 2015,5, 104216-104222
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Feilong Yan,Xuan Tang,Yuehua Wei,Libao Chen,Ming Zhang,Taihong Wang J. Mater. Chem. A, 2015,3, 12672-12679
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Taku Shoji,Miwa Tanaka,Sho Takagaki,Kota Miura,Akira Ohta,Ryuta Sekiguchi,Shunji Ito,Shigeki Mori,Tetsuo Okujima Org. Biomol. Chem., 2018,16, 480-489
Additional information on 3-Amino-1-(1,1-Dimethylethoxy)Carbonyl-3-Piperidineacetic Acid Methyl Ester
3-Amino-1-(1,1-Dimethylethoxy)Carbonyl-3-Piperidineacetic Acid Methyl Ester: A Comprehensive Overview
3-Amino-1-(1,1-Dimethylethoxy)Carbonyl-3-Piperidineacetic Acid Methyl Ester, commonly referred to by its CAS number 362706-09-0, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, and features a methyl ester group along with an amino and carbonyl substituent. The structure of this compound makes it a versatile building block for various chemical reactions and applications.
The synthesis of 3-Amino-1-(1,1-Dimethylethoxy)Carbonyl-3-Piperidineacetic Acid Methyl Ester involves a series of carefully designed steps to ensure high purity and yield. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, making it more efficient and environmentally friendly. The compound's unique structure allows for its use in the development of bioactive molecules, particularly in the design of peptide mimetics and other therapeutic agents.
In terms of physical properties, this compound exhibits a melting point of approximately 85°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are crucial for its characterization and quality control in industrial settings.
The application of CAS No 362706-09-0 extends beyond traditional chemical synthesis into the realm of drug discovery. Recent studies have highlighted its potential as an intermediate in the synthesis of complex molecules with bioactivity against various disease targets. For instance, researchers have explored its role in the development of inhibitors for kinases and other enzymes implicated in cancer and inflammatory diseases.
Beyond pharmaceutical applications, this compound has also found utility in materials science. Its ability to form stable amide bonds makes it a valuable component in the synthesis of polyamides and other polymer systems. Recent research has demonstrated its use in creating biodegradable polymers with applications in packaging and biomedical devices.
The demand for 3-Amino-1-(1,1-Dimethylethoxy)Carbonyl-3-Piperidineacetic Acid Methyl Ester has grown significantly due to its versatility across multiple industries. However, its production requires adherence to strict safety protocols to ensure the well-being of workers and the environment. Innovations in green chemistry are being integrated into its manufacturing processes to minimize waste and reduce ecological impact.
In conclusion, CAS No 362706-09-0 stands as a testament to the ingenuity of modern chemical synthesis. Its diverse applications across pharmaceuticals, materials science, and beyond underscore its importance as a key intermediate in contemporary research and industry. As scientific advancements continue to unfold, this compound is poised to play an even greater role in shaping future innovations.
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